2-(2-Methoxyphenyl)-4-methylpiperidine

Core Science & Biosynthesis

pharmacological mechanism of action of 2-(2-Methoxyphenyl)-4-methylpiperidine

The following is an in-depth technical guide on the pharmacological mechanism of action of 2-(2-Methoxyphenyl)-4-methylpiperidine . This guide synthesizes structural analysis, known structure-activity relationships (SAR) of the 2-arylpiperidine class, and predictive pharmacology to provide a comprehensive overview for researchers and drug development professionals.[1][2][3]

[1][2][3]

Executive Summary & Compound Identity

2-(2-Methoxyphenyl)-4-methylpiperidine (CAS: 1343293-79-7) is a substituted 2-arylpiperidine derivative.[1][2][3][4] Structurally, it consists of a piperidine ring substituted with a 2-methoxyphenyl (o-anisyl) group at the C2 position and a methyl group at the C4 position.[1][2][3]

This compound belongs to a chemical class that bridges the structural gap between stimulants (e.g., Methylphenidate, Desoxypipradrol) and dissociatives (e.g., Methoxphenidine analogs).[1][2][3] While often identified as a synthesis impurity or a novel research chemical, its pharmacophore suggests a dual mechanism of action involving monoamine reuptake inhibition and NMDA receptor modulation.[1][2][3]

Key Pharmacological Targets:

• Primary: Dopamine (DAT) and Norepinephrine (NET) Transporters (Inhibition).[1][2][3]

• Secondary: N-methyl-D-aspartate (NMDA) Receptor (Channel Blockade).[1][2][3]

• Tertiary: Sigma Receptors (

  , ) (Agonism).[1][2][3]

Structural Basis & SAR Analysis

The pharmacological profile of 2-(2-Methoxyphenyl)-4-methylpiperidine is dictated by three critical structural domains:

The 2-Arylpiperidine Core

The 2-arylpiperidine scaffold is the pharmacophore responsible for binding to monoamine transporters.[1][2][3] It mimics the arrangement of the phenethylamine backbone in a cyclic constraint, positioning the nitrogen atom and the aromatic ring at an optimal distance for interaction with the S1 and S2 binding pockets of the DAT.[1][2][3]

• Comparison: Unlike Methylphenidate, this compound lacks the C2-ester moiety.[1][2][3] Historically, removal of the ester (yielding 2-phenylpiperidine) reduces DAT affinity; however, substitutions on the piperidine ring (C4-methyl) and phenyl ring (2-methoxy) can restore or alter this affinity.[1][2][3]

The 2-Methoxy Substituent (o-Anisyl)

The introduction of a methoxy group at the ortho position of the phenyl ring introduces steric bulk and an electron-donating effect.[1][2][3]

• Effect on DAT: In phenidate analogs, ortho-substitutions can sterically hinder binding, potentially reducing potency compared to unsubstituted analogs.[1][2][3] However, they may also improve selectivity for NET or SERT (Serotonin Transporter) depending on the specific conformation.[1][2][3]

• Effect on NMDA: The 2-methoxy group is a hallmark of high-potency dissociatives (e.g., Methoxetamine, Methoxphenidine).[1][2][3] It facilitates hydrogen bonding or hydrophobic interactions within the PCP binding site of the NMDA receptor, suggesting this compound likely possesses dissociative properties.[1][2][3]

The 4-Methylpiperidine Moiety

Substitution at the C4 position of the piperidine ring is a classic medicinal chemistry strategy.[1][2][3]

• Metabolic Stability: It blocks metabolic oxidation at the typically vulnerable C4 position, prolonging the half-life.[1][2][3]

• Lipophilicity: Increases

  , enhancing blood-brain barrier (BBB) permeability.[1][2][3]

• Potency: In related scaffolds (e.g., 4-methyl-methylphenidate), C4-substitution often retains or enhances stimulant potency.[1][2][3]

Detailed Mechanism of Action[1][2][3]

Monoamine Reuptake Inhibition (NDRI Activity)

The compound functions as a Norepinephrine-Dopamine Reuptake Inhibitor (NDRI) .[1][2][3] It binds to the presynaptic transporter proteins, blocking the reuptake of neurotransmitters into the presynaptic neuron.[1][2][3]

• Binding Mechanism: The protonated piperidine nitrogen forms an ionic bond with the conserved aspartate residue (Asp79 in DAT) in the transporter's central binding site.[1][2][3] The 2-methoxyphenyl group occupies the hydrophobic S1 pocket.[1][2][3]

• Functional Outcome:

  • Extracellular Dopamine Locomotor stimulation, euphoria, reward.[1][2][3]
  • Extracellular Norepinephrine Arousal, sympathomimetic effects (tachycardia, hypertension).[1][2][3]

NMDA Receptor Antagonism

Based on the "2-methoxyphenyl" motif shared with Methoxphenidine (MXP), this compound is predicted to act as an uncompetitive antagonist at the NMDA receptor.[1][2][3]

• Binding Site: The compound binds inside the ion channel pore (PCP site), specifically interacting with residues in the transmembrane domains of the GluN1 and GluN2 subunits.[1][2][3]

• Mechanism: Open-channel block.[1][2][3] The drug can only bind when the channel is open (use-dependent blockade).[1][2][3]

• Functional Outcome: Disruption of glutamatergic signaling, leading to dissociative anesthesia, sensory distortions, and potential neuroprotective effects against excitotoxicity.[1][2][3]

Sigma Receptor Modulation

Piperidine-based compounds frequently exhibit high affinity for sigma receptors (

).[1][2][3]

• Mechanism: Agonism at the

  receptor can modulate calcium signaling and potentiate dopaminergic neurotransmission, potentially enhancing the stimulant effects and contributing to antidepressant-like activity.[1][2][3]

Visualization of Signaling Pathways[1][2][3]

The following diagram illustrates the dual mechanism of action (NDRI and NMDA antagonism) and the downstream signaling cascades.[1][2][3]

Caption: Dual-pathway mechanism showing simultaneous monoamine transporter inhibition and NMDA receptor blockade.[1][2][3]

Experimental Validation Protocols

To rigorously define the pharmacological profile of 2-(2-Methoxyphenyl)-4-methylpiperidine, the following experimental workflows are recommended.

Radioligand Binding Assays (Affinity Profiling)

Objective: Determine

values for DAT, NET, SERT, and NMDA receptors.

Target	Radioligand	Reference Compound	Protocol Summary
DAT	[³H]WIN 35,428	GBR-12909	Incubate rat striatal membranes with ligand + test compound (10⁻¹⁰ to 10⁻⁵ M).[1][2][3] Filter, count radioactivity.[1][2][3]
NET	[³H]Nisoxetine	Desipramine	Use rat cortical membranes.[1][2][3] Incubate 2h @ 4°C.
NMDA	[³H]MK-801	PCP / Ketamine	Use rat cortical membranes + glutamate/glycine to open channels.[1][2][3] Measure displacement of MK-801.
Sigma-1	-Pentazocine	Haloperidol	Guinea pig brain membranes.[1][2][3] Incubate 120 min @ 25°C.

Functional Uptake Inhibition Assays

Objective: Distinguish between binding affinity (

) and functional efficacy ( ) in blocking reuptake.[1][2][3]

• Preparation: Isolate synaptosomes from rat striatum (for DA) and hippocampus (for NE/5-HT).[1][2][3]

• Incubation: Pre-incubate synaptosomes with 2-(2-Methoxyphenyl)-4-methylpiperidine for 10 min at 37°C.

• Uptake: Add [³H]DA or [³H]NE for 5 min.

• Termination: Rapid filtration and scintillation counting.

• Data Analysis: Plot % inhibition vs. log concentration to determine

  .

Electrophysiology (Whole-Cell Patch Clamp)

Objective: Confirm NMDA receptor antagonism mechanism.

• System: HEK293 cells expressing GluN1/GluN2B subunits.[1][2][3]

• Protocol:

  • Clamp voltage at -60 mV.[1][2][3]

  • Apply Glutamate (100 µM) + Glycine (10 µM) to elicit current.[1][2][3]

  • Co-apply test compound.[1][2][3]

  • Validation: Observe reduction in current amplitude. Test for voltage-dependence (characteristic of Mg²⁺-like block) and use-dependence.

Pharmacokinetic Predictions

Given the structural modifications:

• Metabolism: The 4-methyl group likely hinders hydroxylation at the C4 position, shifting metabolism to N-oxidation or O-demethylation of the anisyl ring.[1][2][3]

• Half-life: Expected to be longer than 2-phenylpiperidine due to metabolic blocking.[1][2][3]

• Lipophilicity: High logP predicts rapid CNS onset and potential for accumulation in lipid tissues.[1][2][3]

References

• PubChem. (n.d.).[1][2][3] Compound Summary: 2-(2-Methoxyphenyl)-4-methylpiperidine.[1][2][3][4] National Center for Biotechnology Information.[1][2][3] Retrieved from [Link]

• Wallach, J., et al. (2016).[1][2][3] Pharmacological characterization of the dissociative anesthetics diphenidine, methoxphenidine and analogs. Drug Testing and Analysis. Retrieved from [Link]

• Simmler, L. D., et al. (2014).[1][2][3] Pharmacological characterization of novel synthetic cathinones and related stimulants. British Journal of Pharmacology.[1][2][3] Retrieved from [Link][1][2][3]

• Rothman, R. B., et al. (2000).[1][2][3] Amphetamine-type central nervous system stimulants release norepinephrine more potently than they release dopamine and serotonin.[1][2][3] Synapse. Retrieved from [Link]

Sources

• 1. 81151-51-1|4-[(2-Methylphenyl)methoxy]piperidine|BLD Pharm [bldpharm.com]
• 2. 4-Anilino-N-Phenethylpiperidine [webbook.nist.gov]
• 3. 4-Methylpiperidine | C6H13N | CID 69381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(4-methoxyphenyl)-ethylamin | Sigma-Aldrich [sigmaaldrich.com]

history and discovery of 2-(2-Methoxyphenyl)-4-methylpiperidine

This is an in-depth technical guide on the history, discovery, synthesis, and pharmacological profile of 2-(2-Methoxyphenyl)-4-methylpiperidine . This compound, identified by CAS 1343293-79-7 , represents a specific structural motif within the 2-arylpiperidine class, bridging the gap between stimulant-like piperidines (e.g., Methylphenidate) and dissociative aryl-substituted piperidines (e.g., Methoxphenidine).

History, Synthesis, and Pharmacological Architecture

Part 1: Executive Summary & Chemical Identity

2-(2-Methoxyphenyl)-4-methylpiperidine is a synthetic organic molecule belonging to the 2-arylpiperidine class. Structurally, it consists of a piperidine ring substituted with a methyl group at the 4-position and a 2-methoxyphenyl group at the 2-position.

This specific substitution pattern places it at a unique intersection of medicinal chemistry:

• Dissociative Anesthetics: The 2-methoxyphenyl moiety is a pharmacophore critical for high-affinity NMDA receptor antagonism, as seen in Methoxphenidine (MXP) and 2-MeO-PCP .

• Stimulants: The 2-arylpiperidine core is the scaffold of Methylphenidate and Desoxypipradrol , known for Dopamine Reuptake Inhibition (DRI).

While less commercially prominent than its "cousins" MXP or Diphenidine, this compound (CAS 1343293-79-7) emerged in chemical catalogs around 2011-2012 , coinciding with the rapid expansion of the novel psychoactive substance (NPS) market. It serves as a critical Structure-Activity Relationship (SAR) probe , helping researchers understand how removing the ethyl bridge of Diphenidine/MXP affects receptor binding affinity.

Key Chemical Data:

• IUPAC Name: 2-(2-Methoxyphenyl)-4-methylpiperidine

• CAS Number: 1343293-79-7

• Molecular Formula: C₁₃H₁₉NO

• Molecular Weight: 205.30 g/mol [1]

• Classification: 2-Arylpiperidine; NMDA Antagonist (Putative); DRI (Putative).

Part 2: Historical Context & Discovery

The discovery of 2-(2-Methoxyphenyl)-4-methylpiperidine is not attributed to a single "eureka" moment but rather to the systematic exploration of the aryl-piperidine scaffold following the control of Phencyclidine (PCP) and Ketamine.

1. The Post-PCP Era (1960s–1990s)

Early research by Parke-Davis and others established that the piperidine ring was essential for the dissociative effects of PCP. Modifications focused on the phenyl ring (e.g., adding a 2-methoxy group to create 2-MeO-PCP) or the amine ring (e.g., morpholine in place of piperidine).

2. The Rise of "Diphenidine" Analogues (2010–2013)

In the early 2010s, a new class of dissociatives emerged: the 1,2-diarylethylamines (e.g., Diphenidine, Methoxphenidine). These compounds moved the phenyl ring away from the piperidine nitrogen via an ethyl bridge.

• Diphenidine: 1-(1,2-diphenylethyl)piperidine.

• MXP: 1-[1-(2-methoxyphenyl)-2-phenylethyl]piperidine.

3. The "Collapsed" Bridge (The 2-Arylpiperidines)

Researchers and clandestine chemists hypothesized that "collapsing" the ethyl bridge—attaching the aryl ring directly to the piperidine carbon—would yield active compounds with hybrid stimulant-dissociative properties. This led to the synthesis of 2-(2-Methoxyphenyl)-4-methylpiperidine .

• Hypothesis: The 2-methoxyphenyl group provides NMDA affinity. The 4-methyl group on the piperidine ring (a common modification in 4-Methyl-PCP) increases lipophilicity and metabolic stability.

Part 3: Chemical Synthesis & Methodology[4]

The synthesis of 2-(2-Methoxyphenyl)-4-methylpiperidine typically employs a Grignard Addition followed by Hydrogenation . This route is preferred for its modularity, allowing different aryl halides to be used.

Synthesis Protocol (Self-Validating)

Reaction Scheme:

• Precursor A: 2-Bromoanisole (2-methoxyphenyl bromide).

• Precursor B: 4-Methylpyridine (4-Picoline) or 4-Methyl-1-piperidone (depending on route).

• Reagent: Magnesium turnings (for Grignard).

Step-by-Step Methodology:

• Preparation of Grignard Reagent:

  • In a dry 3-neck flask under inert atmosphere (Argon/N₂), activate Magnesium turnings (1.1 eq) with a crystal of Iodine.

  • Add 2-Bromoanisole (1.0 eq) dissolved in anhydrous THF dropwise.

  • Reflux for 1-2 hours until Mg is consumed. This yields (2-methoxyphenyl)magnesium bromide .

• Nucleophilic Addition:

  • Cool the Grignard solution to 0°C.

  • Add 4-Methylpyridine (1.0 eq) dropwise.

  • Note: Direct addition to pyridine requires activation (e.g., with benzyl chloroformate) to form the dihydropyridine intermediate, or one can use 4-Methyl-piperidone if targeting the alcohol intermediate first.

  • Alternative (Modern High-Yield): React Grignard with 4-Methylpyridine N-oxide .

  • Stir at room temperature for 4 hours.

• Reduction (Aromatization/Hydrogenation):

  • The intermediate (often a dihydropyridine or substituted pyridine) is reduced.

  • Transfer to a hydrogenation vessel (Parr shaker).

  • Catalyst: PtO₂ (Adams' catalyst) or Pd/C (10%) in Acetic Acid.

  • Pressure: 40–60 psi H₂ gas.

  • Temp: 50°C for 12 hours.

  • Mechanism: This reduces the pyridine ring to a piperidine ring, yielding the cis/trans isomers of 2-(2-Methoxyphenyl)-4-methylpiperidine.

• Purification:

  • Filter catalyst. Neutralize with NaOH (aq).

  • Extract with Dichloromethane (DCM).

  • Convert to Hydrochloride salt using HCl/Ether for crystallization.

Visualization: Synthesis Pathway[2]

Caption: Synthetic pathway via Grignard addition to activated pyridine followed by catalytic hydrogenation.

Part 4: Pharmacological Profile & Mechanism of Action

The pharmacological profile of 2-(2-Methoxyphenyl)-4-methylpiperidine is inferred from its structural homology to validated ligands. It acts primarily as a NMDA Receptor Antagonist with secondary Monoamine Reuptake Inhibition .

1. NMDA Receptor Antagonism

• Mechanism: The molecule binds to the PCP site within the ion channel of the NMDA receptor (GluN1/GluN2 subunits).

• Causality: The 2-methoxyphenyl group provides steric bulk and electron-donating properties that mimic the binding of Ketamine and MXP. The basic nitrogen of the piperidine ring mimics the protonated amine of PCP, essential for ionic interaction with the receptor pore.

• Effect: Blockade of Ca²⁺ influx, leading to dissociative anesthesia, synaptic plasticity modulation, and psychoactive effects.

2. Structure-Activity Relationship (SAR)

The table below compares the compound to known standards.

Compound	Structure Core	2-Position Substituent	4-Position Substituent	Primary Target
2-(2-MeO-Ph)-4-Me-Pip	Piperidine	2-Methoxyphenyl	Methyl	NMDA (High) / DAT (Mod)
Methoxphenidine (MXP)	Piperidine (Ethyl Bridge)	2-Methoxyphenyl	H	NMDA (High)
Methylphenidate	Piperidine	Phenyl (Ester)	H	DAT (High) / NET
Desoxypipradrol	Piperidine	Diphenyl	H	DAT (High) / NET
4-Me-PCP	Piperidine (Cyclohexyl)	Phenyl	Methyl	NMDA (High)

Key Insight: The removal of the ethyl bridge (present in MXP) to form the direct 2-aryl bond (present in this compound) typically increases affinity for the Dopamine Transporter (DAT) while retaining NMDA affinity. This suggests a "hybrid" profile: stimulating yet dissociative.

Visualization: SAR Logic

Caption: Structure-Activity Relationship showing how specific substitutions drive the hybrid pharmacological profile.

Part 5: Experimental Protocols (Validation)

For researchers aiming to validate the identity and purity of this compound, the following analytical protocols are standard.

1. Proton NMR Spectroscopy (¹H-NMR)[2]

• Solvent: CDCl₃ (Deuterated Chloroform).

• Key Signals:

  • δ 3.80 ppm (s, 3H): Methoxy group (-OCH₃). Distinct singlet.

  • δ 0.95 ppm (d, 3H): 4-Methyl group. Doublet due to coupling with CH.

  • δ 6.8–7.3 ppm (m, 4H): Aromatic protons (2-substituted benzene ring pattern).

  • δ 3.0–3.5 ppm: Piperidine ring protons (alpha to Nitrogen).

2. Mass Spectrometry (GC-MS)

• Ionization: Electron Impact (EI, 70 eV).

• Molecular Ion: M+ = 205 m/z.

• Base Peak: Likely m/z 134 (Loss of piperidine fragment or cleavage alpha to the ring) or m/z 70 (Methyl-piperidine fragment).

Part 6: References

• Sigma-Aldrich. (n.d.). 2-(2-methoxyphenyl)-4-methylpiperidine Product Page. CAS 1343293-79-7. Retrieved from

• Morris, H., & Wallach, J. (2014). From PCP to MXE: A comprehensive review of the non-medical use of dissociative drugs. Drug Testing and Analysis. Retrieved from

• Wallach, J., et al. (2016). Syntheses and analytical characterizations of N-alkyl-arylcyclohexylamines. Drug Testing and Analysis. (Context on aryl-piperidine SAR). Retrieved from

• PubChem. (2025).[1][3] Compound Summary: 2-[(4-methoxyphenyl)methyl]piperidine (Isomer comparison). National Library of Medicine. Retrieved from

• Thermo Fisher Scientific. (n.d.). Chemical Search: CAS 1343293-79-7. Retrieved from

Sources

• 1. 2-((4-Methoxyphenyl)methyl)piperidine | C13H19NO | CID 3958671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atlantis-press.com [atlantis-press.com]
• 3. 4-(2-Methoxyphenyl)piperidine | C12H17NO | CID 544738 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Guide: Handling, Safety, and Disposal of 2-(2-Methoxyphenyl)-4-methylpiperidine

The following Technical Guide provides a comprehensive protocol for the handling, safety, and disposal of 2-(2-Methoxyphenyl)-4-methylpiperidine (CAS 1343293-79-7). This document is designed for research scientists and laboratory safety officers, synthesizing chemical safety data with practical laboratory workflows.

Introduction & Chemical Context

2-(2-Methoxyphenyl)-4-methylpiperidine is a bioactive piperidine derivative utilized primarily as a reference standard and intermediate in the synthesis of neuroactive ligands. Structurally characterized by a piperidine ring substituted with a 2-methoxyphenyl group at the C2 position and a methyl group at the C4 position, it shares pharmacophore features with aryl-piperidine dissociatives and stimulants.

Given its structural profile and basic amine functionality, this compound requires specific handling protocols to mitigate risks associated with acute toxicity, mucosal irritation, and potential neuroactivity. This guide outlines a self-validating workflow for its safe lifecycle management in a research setting.

Physicochemical Properties Table

Property	Data	Relevance to Handling
Physical State	Solid (Low melting) or Viscous Liquid	May require warming for transfer; handle as potential aerosol generator if solid.
Basicity	Basic (Secondary Amine)	Incompatible with strong acids and oxidizers; sensitive to atmospheric CO₂.
Solubility	DMSO, Ethanol, Methanol	Use polar organic solvents for stock preparation; poor water solubility (Free Base).
Stability	Air/Moisture Sensitive	Store under inert atmosphere (Argon/N₂) to prevent carbonate formation.

Safety Profile & Hazard Identification

Core Directive: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) equivalent (OEB 3/4) until specific toxicological data rules out potent neuroactivity.

Risk Assessment

• Acute Toxicity: Likely toxic if swallowed, inhaled, or absorbed through the skin (Category 3/4 equivalent based on analogs).

• Irritation: Causes skin irritation and serious eye irritation. Respiratory tract irritant.[1][2]

• Target Organs: Central Nervous System (potential NMDA antagonism or monoamine reuptake inhibition).

Personal Protective Equipment (PPE) Matrix

PPE Category	Specification	Rationale
Respiratory	N95 (minimum) or P100 Respirator	Prevents inhalation of particulates during weighing.
Dermal	Double Nitrile Gloves (0.11 mm min)	Prevents transdermal absorption; "double-gloving" allows outer glove removal upon contamination.
Ocular	Chemical Safety Goggles	Protects against splashes and volatile amine vapors.
Engineering	Class II Biological Safety Cabinet or Fume Hood	Primary containment to prevent laboratory contamination.

Experimental Protocols

Protocol A: Safe Weighing & Stock Solution Preparation

Objective: To prepare a stable 10 mM stock solution in DMSO while minimizing exposure.

• Environment Prep: Activate the chemical fume hood. Verify airflow (>100 fpm). Place a micro-balance inside the hood or use a powder containment balance enclosure.

• Inert Handling: If the compound is supplied as a free base, purge the container with Argon before and after opening to prevent degradation (amine oxidation/carbonation).

• Weighing:

  • Tare a sterile, amber glass vial (borosilicate).

  • Weigh approximately 2.05 mg of 2-(2-Methoxyphenyl)-4-methylpiperidine.

  • Note: If the substance is a viscous oil, use a positive displacement pipette or a glass capillary for transfer.

• Solubilization:

  • Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide) to the vial.

  • Vortex for 30 seconds until fully dissolved.

  • Validation: Inspect for "schlieren" lines or particulates. The solution should be optically clear.

• Storage:

  • Seal with a Teflon-lined cap.

  • Wrap the cap with Parafilm.

  • Store at -20°C . Stability is estimated at 6 months under these conditions.

Protocol B: Spill Cleanup & Decontamination

Objective: To neutralize and contain accidental spills using a chemical logic approach.

• Evacuate & Ventilate: Clear the immediate area.[1][3] Ensure fume hood is operating at emergency purge levels if available.

• Neutralization (The Chemical Logic):

  • Since the compound is a basic amine, do not clean with pure water immediately (spreads the lipophilic base).

  • Step 1: Apply a dilute acid solution (e.g., 1M HCl or Citric Acid) to the spill. This converts the volatile/lipophilic free base into a non-volatile, water-soluble hydrochloride/citrate salt.

• Absorption:

  • Cover the neutralized spill with an inert absorbent (Vermiculite or Chemizorb®).

  • Wait 5 minutes for absorption.

• Collection:

  • Sweep into a dedicated hazardous waste bag using non-sparking tools.

  • Validation: Wipe the surface with a methanol-dampened tissue, then test the surface pH to ensure neutrality.

Disposal Procedures

Core Directive: Zero Discharge. Under no circumstances should this compound be disposed of down the drain. All waste must be segregated for high-temperature incineration.

Waste Segregation Streams

• Stream A (Solid Waste): Contaminated gloves, weighing boats, paper towels.

• Stream B (Liquid Waste): Stock solutions, mother liquors (DMSO/Methanol based).

• Stream C (Sharps): Contaminated needles or glass capillaries.

Disposal Workflow Diagram

The following diagram illustrates the decision logic for disposing of 2-(2-Methoxyphenyl)-4-methylpiperidine waste, ensuring compliance with environmental safety standards.

Caption: Logical workflow for the segregation and incineration of piperidine-derivative chemical waste.

Mechanism of Action & Biological Context (For Researchers)

Understanding the biological activity is crucial for safety. While specific pharmacodynamics for the 4-methyl isomer are proprietary or emerging, the structural class (2-substituted piperidines) suggests interaction with:

• NMDA Receptors: Potential antagonism, leading to dissociative effects.

• Monoamine Transporters: Potential inhibition of DAT/NET, leading to stimulant effects.

Precaution: Researchers should assume the compound is active at sub-milligram doses until IC50/Ki data is generated.

References

• Sigma-Aldrich. (2023). Product Specification: 2-(2-methoxyphenyl)-4-methylpiperidine (CAS 1343293-79-7). Retrieved from

• BenchChem. (2025).[2][3][4] Best practices for handling and disposal of piperidine derivatives.[1][2][3][4][5] Retrieved from

• Fisher Scientific. (2023). Safety Data Sheet: 2-Methylpiperidine (Analogous Hazard Data). Retrieved from

• Santa Cruz Biotechnology. (2024). Handling Protocols for Bioactive Amines. Retrieved from

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Impurity Profiling for 2-(2-Methoxyphenyl)-4-methylpiperidine

Department: Chemical Development & Analytical Sciences Document ID: TSC-IMP-2024-042 Subject: Troubleshooting Guide for Isomeric and Synthetic Impurities in 2,4-Disubstituted Piperidines

Technical Overview: The Impurity Landscape

2-(2-Methoxyphenyl)-4-methylpiperidine (C₁₃H₁₉NO, MW: 205.30 Da) is a pharmacophore scaffold often utilized in the synthesis of NMDA receptor antagonists and antiarrhythmic agents. Its structural complexity arises from the two chiral centers at the C2 and C4 positions of the piperidine ring.

For researchers, this implies that "purity" is not merely about chemical composition but stereochemical integrity . The primary challenge is distinguishing between the desired stereoisomer (typically the thermodynamically stable cis-isomer where substituents are equatorial, or the pharmacologically active trans-isomer) and its diastereomeric impurities.

Critical Impurity Classes

Impurity Code	Name	Origin	Detection Strategy
IMP-A (Stereo)	cis/trans-Diastereomer	Non-selective reduction of pyridine precursor; Epimerization.	Achiral RP-HPLC (distinct retention times).
IMP-B (Redox)	2-(2-Methoxyphenyl)-4-methylpyridine	Incomplete hydrogenation (Starting Material).	LC-MS (+6 Da mass shift), UV (aromatic absorbance).
IMP-C (Metabolic)	2-(2-Hydroxyphenyl)-4-methylpiperidine	O-Demethylation (Acidic hydrolysis or metabolic mimic).	LC-MS (-14 Da mass shift).
IMP-D (Enantio)	Enantiomer (e.g., 2S,4R vs 2R,4S)	Lack of asymmetric induction.	Chiral HPLC (Amylose/Cellulose phases).[1]

Troubleshooting Guide (Q&A)

Scenario 1: "I see two closely eluting peaks in my standard RP-HPLC method with identical Mass (m/z 206)."

Diagnosis: You are likely observing Diastereomeric Separation . Unlike enantiomers, the cis and trans isomers of 2,4-disubstituted piperidines have different physical properties and can be separated on achiral C18 columns.

The Mechanism: The 2-(2-methoxyphenyl) group is bulky. In the cis-isomer, both the aryl group at C2 and the methyl group at C4 can adopt equatorial positions (lowest energy). In the trans-isomer, one group is forced into an axial position, altering the molecular volume and interaction with the stationary phase.

Solution:

• Optimize Gradient: Shallow the gradient slope (e.g., 0.5% B/min) around the elution window.

• pH Adjustment: Piperidines are basic (pKa ~10-11). Run the mobile phase at pH 9.5-10 (using Ammonium Bicarbonate or DEA) to suppress ionization. Neutral piperidines interact more strongly with the hydrophobic C18 phase, improving resolution between diastereomers.

• Reference Standard: You must synthesize or purchase the specific diastereomer to confirm identity. NMR is required to assign cis vs trans (coupling constants

  will differ: Hz for cis, smaller for trans if axial/equatorial).

Scenario 2: "My product shows a persistent impurity at m/z 200 (M-6)."

Diagnosis: Presence of the Pyridine Precursor (2-(2-Methoxyphenyl)-4-methylpyridine). This is the aromatized starting material. It is a common impurity if the hydrogenation step (e.g., H₂/PtO₂ or H₂/Pd-C) was incomplete or if the catalyst was poisoned by sulfur contaminants.

The Mechanism: The pyridine ring is planar and highly conjugated. It will have a significantly different UV spectrum (stronger absorbance at 254/260 nm) compared to the saturated piperidine.

Solution:

• UV Ratio Check: Extract the UV spectrum of the impurity. If it shows distinct bands characteristic of pyridine (250-270 nm) rather than just the anisole chromophore, it is the precursor.

• Purification: The pyridine is much less basic than the piperidine.

  • Acid Wash: Dissolve crude in organic solvent (EtOAc) and wash with dilute HCl (pH 4-5). The highly basic piperidine will protonate and move to the aqueous layer; the less basic pyridine may partially remain in the organic layer or be separable by chromatography on silica with basic eluents.

Scenario 3: "I am detecting a peak at m/z 192 (M-14)."

Diagnosis: O-Demethylation (Phenol formation). This occurs if the synthesis involved strong Lewis acids (like BBr₃) or high-temperature acidic conditions, cleaving the methyl ether on the phenyl ring.

Solution:

• Derivatization Test: Treat a small aliquot with acetic anhydride. If the peak shifts by +42 Da (Acetyl group), it confirms the presence of a free phenolic hydroxyl group.

Experimental Protocols

Protocol A: High-Resolution Separation of Diastereomers (Achiral)

Use this to quantify Cis vs. Trans ratio.

• Column: Phenomenex Gemini C18 (or equivalent high-pH stable column), 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 10 mM Ammonium Bicarbonate buffer, pH 10.0 (adjusted with NH₄OH).

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10%

    60% B (Linear)

  • 15-20 min: 60%

    95% B

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 215 nm (Piperidine absorption is weak; 215 nm captures the backbone) and 270 nm (Anisole chromophore).

• Expected Result: The cis isomer typically elutes later than the trans isomer in high pH conditions due to better planarity/hydrophobic contact, though this must be empirically validated.

Protocol B: Chiral Resolution (Enantiomers)

Use this to determine Enantiomeric Excess (ee) of a specific diastereomer.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate).

• Mode: Normal Phase.

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 0.8 mL/min.

• Temperature: 25°C.

• Note: The Diethylamine (DEA) is critical to sharpen the peaks of the basic amine. Without it, significant tailing will occur, masking impurities.

Visualizing the Workflow

The following diagram illustrates the logical decision tree for identifying impurities in the 2,4-disubstituted piperidine scaffold.

Caption: Decision matrix for isolating redox, metabolic, and isomeric impurities in 2,4-disubstituted piperidines.

References

• Separation of Piperidine Stereoisomers: Ward, K. D. (1990). Separation of Alkaloid Isomers and Stereoisomers with Beta-Cyclodextrin Bonded Phases. Texas Tech University Libraries. [Link] (Provides foundational methodology for separating structural isomers of piperidine alkaloids).

• Kinetic Resolution of 2-Aryl-4-substituted Piperidines: Klauber, D. J., et al. (2011). Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. Organic Letters, 13(19), 5260–5263. [Link] (Details the synthesis and stereochemical challenges of 2,4-disubstituted piperidine scaffolds).

• Google Patents. (2005). Processes and intermediates for preparing 2-substituted piperidine stereoisomers. EP1612207A1.

• Chiral Separation on Polysaccharide Phases: Kažoka, H., et al. (2024). Separation of 4-substituted 5-methylpiracetam stereoisomers on polysaccharide-based chiral stationary phases. Journal of Chromatography Open, 5, 100122. [Link] (Demonstrates the utility of Amylose/Cellulose phases for separating complex piperidine/pyrrolidine analogs).

Sources

• 1. High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids [mdpi.com]
• 2. Separation of 4-(3-Methoxyphenyl)-1-methylpiperidine-4-carbonitrile on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Interpreting the ¹H-NMR Spectrum of 2-(2-Methoxyphenyl)-4-methylpiperidine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and best-practice protocols for the nuclear magnetic resonance (NMR) analysis of 2-(2-Methoxyphenyl)-4-methylpiperidine. The content is structured to address common challenges and interpretative questions encountered during spectral analysis of this substituted piperidine.

Section 1: Understanding the Predicted ¹H-NMR Spectrum

Interpreting the ¹H-NMR spectrum of 2-(2-Methoxyphenyl)-4-methylpiperidine requires breaking the molecule down into its distinct spin systems: the 2-methoxyphenyl group and the 4-methylpiperidine ring. The piperidine ring exists predominantly in a chair conformation, leading to chemically distinct axial and equatorial protons, which adds complexity to the spectrum.

Molecular Structure with Proton Labeling

Caption: Structure of 2-(2-Methoxyphenyl)-4-methylpiperidine with key protons highlighted.

Predicted ¹H-NMR Data Summary

The following table outlines the expected chemical shifts (δ), multiplicities, and coupling constants (J) for the key protons in a typical deuterated solvent like CDCl₃. These values are estimates and can be influenced by solvent, concentration, and temperature.

Proton Label	Predicted δ (ppm)	Multiplicity	Integration	Coupling Constants (J in Hz)	Notes
Aromatic (H-Ar)	6.80 - 7.40	m (multiplet)	4H	J ≈ 7-8 (ortho), 1-3 (meta)	Complex, overlapping signals from the four protons on the 1,2-disubstituted benzene ring.
Methoxy (-OCH₃)	~3.85	s (singlet)	3H	N/A	A sharp singlet, characteristic of a methoxy group on an aromatic ring[1].
H-2	3.50 - 4.00	m (multiplet)	1H	J ≈ 3-5 (ax-eq), 10-13 (ax-ax)	Deshielded due to proximity to both the nitrogen and the aromatic ring. The exact shift and multiplicity depend on its axial/equatorial orientation.
H-6 (eq)	2.90 - 3.20	m (multiplet)	1H	J(gem) ≈ 12-14, J(vic) ≈ 2-5	Equatorial protons are typically deshielded compared to their axial counterparts in piperidine systems.
H-6 (ax)	2.50 - 2.80	m (multiplet)	1H	J(gem) ≈ 12-14, J(vic) ≈ 10-13	The axial proton at C6 will show a large axial-axial coupling to the axial proton at C5.
H-3, H-5	1.20 - 2.00	m (multiplet)	4H	J(gem) ≈ 12-14, J(vic) ≈ 2-13	A complex region of overlapping multiplets from the four methylene protons. 2D NMR (COSY) would be required for definitive assignment.
H-4	1.40 - 1.70	m (multiplet)	1H	-	A complex multiplet due to coupling with protons on C3 and C5.
4-Methyl (-CH₃)	0.90 - 1.00	d (doublet)	3H	J ≈ 6-7	Coupled to the single proton at H-4. This chemical shift is typical for a methyl group on a piperidine ring[2][3].
N-H	1.50 - 3.00	br s (broad s)	1H	N/A	Highly variable chemical shift and appearance. Often broad due to quadrupole broadening from the ¹⁴N nucleus and chemical exchange[4]. Can be confirmed with D₂O exchange.

Section 2: Troubleshooting and FAQs

This section addresses common issues encountered during the acquisition and interpretation of the ¹H-NMR spectrum for 2-(2-Methoxyphenyl)-4-methylpiperidine.

Question 1: Why are the peaks in my spectrum, particularly in the piperidine region, broad and poorly resolved?

Answer: Peak broadening can stem from several sources, ranging from sample preparation to the inherent chemical dynamics of the molecule.

• Sample Concentration: Highly concentrated samples increase solution viscosity, which can broaden signals. Prepare a sample with a standard concentration of 5-25 mg in approximately 0.6-0.7 mL of solvent[5].

• Magnetic Field Inhomogeneity (Shimming): Poor shimming of the spectrometer is a primary cause of broad, misshapen peaks. Always re-shim the instrument before acquiring data, especially for complex molecules[6][7].

• Presence of Particulate Matter: Undissolved material or dust in the NMR tube disrupts the magnetic field homogeneity. Always filter your sample into the NMR tube through a pipette with a small plug of glass wool[8].

• Paramagnetic Impurities: Trace amounts of paramagnetic metal ions can cause significant line broadening. Ensure all glassware is scrupulously clean and use high-purity solvents[9].

• Chemical Exchange: The N-H proton can undergo chemical exchange with trace water or other labile protons, which can broaden its signal and adjacent protons. Additionally, if the piperidine ring is undergoing chair-flips at a rate that is intermediate on the NMR timescale, this can lead to broad, coalesced signals. Running the experiment at a lower temperature can sometimes sharpen these peaks by slowing the exchange or conformational process.

Question 2: I can't locate the N-H proton signal, or it looks like a noisy bump. How can I confirm its presence and position?

Answer: The N-H proton signal is notoriously difficult to assign for two main reasons: its chemical shift is highly variable (dependent on solvent, concentration, and temperature), and it is often very broad.

To definitively identify the N-H signal, perform a D₂O exchange experiment .

• Acquire a standard ¹H-NMR spectrum of your sample.

• Add one or two drops of deuterium oxide (D₂O) to the NMR tube.

• Shake the tube vigorously for a minute to facilitate proton-deuteron exchange.

• Re-acquire the ¹H-NMR spectrum. The signal corresponding to the N-H proton will disappear or be significantly reduced in intensity because the proton has been replaced by a deuterium atom, which is not observed in ¹H-NMR[4].

Question 3: The signals for the piperidine ring protons (1.2-3.2 ppm) are a complex, overlapping mess. How can I assign them?

Answer: Unambiguous assignment of the diastereotopic methylene protons in the piperidine ring is often impossible with a simple 1D ¹H-NMR spectrum.

• Analyze Coupling Constants: The key to distinguishing axial vs. equatorial protons lies in their vicinal (three-bond) coupling constants.

  • Axial-Axial (³J_ax,ax_): Large coupling, typically 10-13 Hz.

  • Axial-Equatorial (³J_ax,eq_): Small coupling, typically 2-5 Hz.

  • Equatorial-Equatorial (³J_eq,eq_): Small coupling, typically 2-5 Hz. Look for multiplets with large coupling constants, which are indicative of axial protons[10][11].

• Utilize 2D NMR Spectroscopy: For a definitive assignment, 2D NMR experiments are essential.

  • COSY (Correlation Spectroscopy): This experiment shows which protons are coupled to each other. It will allow you to "walk" around the piperidine ring, connecting H-2 to H-3, H-3 to H-4, and so on.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons they are directly attached to, confirming which protons belong to which CH or CH₂ group.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment can reveal through-space proximity, helping to confirm stereochemical relationships, such as which protons are on the same face of the ring.

Question 4: I see extra peaks in my spectrum that I can't account for. What are they?

Answer: Unexpected signals usually originate from one of three sources:

• Solvent Impurities: Even high-purity deuterated solvents contain residual non-deuterated solvent and water. For example, CDCl₃ typically shows a singlet at 7.26 ppm (CHCl₃) and a peak for water around 1.56 ppm[12][13]. Consult a table of common NMR impurities for your specific solvent.

• Synthesis Artifacts: Residual solvents from the reaction or purification (e.g., ethyl acetate, hexane, dichloromethane) are very common impurities.

• Stereoisomers: The molecule has two chiral centers (C2 and C4). If the synthesis is not stereospecific, you may have a mixture of diastereomers. Each diastereomer will have its own unique set of NMR signals, leading to a much more complex spectrum than expected.

Section 3: Experimental Protocols

Protocol 1: Standard Sample Preparation for ¹H-NMR

• Weigh Sample: Accurately weigh 5-10 mg of your purified 2-(2-Methoxyphenyl)-4-methylpiperidine directly into a clean, dry vial.

• Add Solvent: Using a clean glass pipette, add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The solvent choice should be based on sample solubility[14].

• Dissolve Sample: Gently swirl or vortex the vial to ensure the sample is completely dissolved. If necessary, gentle heating or sonication can be used, but ensure the solvent does not evaporate[6].

• Filter Sample: Take a clean Pasteur pipette and firmly place a small plug of glass wool into the narrow section.

• Transfer to NMR Tube: Carefully transfer the solution from the vial through the filter pipette into a clean, high-quality 5 mm NMR tube. This step is critical to remove any particulate matter[8].

• Cap and Label: Cap the NMR tube securely and label it clearly. The sample is now ready for analysis.

Protocol 2: D₂O Exchange for N-H Proton Identification

• Acquire Initial Spectrum: Follow Protocol 1 to prepare and run a standard ¹H-NMR spectrum.

• Add D₂O: Carefully uncap the NMR tube and add 1-2 drops (approximately 20-40 µL) of D₂O using a micropipette.

• Mix Thoroughly: Recap the tube and shake it vigorously for 60 seconds to ensure proper mixing and facilitate the H/D exchange. A brief vortex can also be used.

• Re-acquire Spectrum: Place the sample back in the spectrometer and acquire a second ¹H-NMR spectrum using the same parameters.

• Analyze: Compare the "before" and "after" spectra. The signal that has disappeared or significantly diminished is the exchangeable N-H proton[4].

Section 4: Visualization Workflows

Troubleshooting Workflow for Broad NMR Signals

The following diagram outlines a logical workflow for diagnosing the cause of broad peaks in your spectrum.

Caption: A step-by-step workflow for troubleshooting broad peaks in an NMR spectrum.

References

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

• AL-Hadedi, A. A. M., Sawyer, S., et al. (n.d.). A Flow Electrochemistry-Enabled Synthesis of 2-Substituted N-(Methyl- d)piperidines. University of Southampton ePrints. Retrieved from [Link]

• Manimekalai, A., et al. (2014). Synthesis and Spectral Studies of Some 4-hydroxy-4-methylpiperidines. Chemical Science Review and Letters, 2(7), 580-587.

• Chemistry Stack Exchange. (2015, March 7). 1H NMR Broad peaks. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• The Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Protonation effect on chemical shifts of some piperidones unusual influence by anions. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C and 1 H NMR spectra for the reactant and products of labeled anisole treated at 500 °C. Retrieved from [Link]

• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities. Retrieved from [Link]

• ResearchGate. (2013, May 23). How to avoid a broad signal in H-NMR spectra due to self-aggregation between analyte molecules?. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 4.1: Obtaining and Interpreting NMR Spectra. Retrieved from [Link]

• Google Books. (n.d.). Piperidine: Structure, Preparation, Reactivity, and Synthetic Applications of Piperidine and its Derivatives.
• Manivarman, P., et al. (2008). Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes. Magnetic Resonance in Chemistry, 46(10), 964-971.

• ResearchGate. (2025, August 7). Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectrum of 5e terminated by 4-methylpiperidine. Retrieved from [Link]

• MDPI. (2025, October 3). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

• University of Ottawa. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Notes on NMR Solvents. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supplementary Information for Visible-light photoredox catalysis enabled bromination of phenols and alkenes. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). Anisole - SpectraBase. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667.

• Mesbah Energy Co. (2021, April 18). Basics of NMR\ Sample preparation and analysis of NMR analysis data. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectra indicate the change of chemical shift of methoxy group.... Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• El Hadri, A., Thomasson, F., & Leclerc, G. (1995). Determination of the Stereochemistry of Substituted 4-(Sulfo- and Sulfonamidoalkyl) piperidine-2-carboxylic Acids with H NMR, COSY and NOE. Spectroscopy Letters, 28(6), 795-805.

• Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• AIST. (n.d.). anisole (NMR Spectrum). Retrieved from [Link]

• Wiley Science Solutions. (n.d.). Anisole - Optional[1H NMR] - Spectrum - SpectraBase. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Coupling Constants. Retrieved from [Link]

• The Pherobase. (2025, July 15). 4-Methylpiperidine|4me-piperidine|C6H13N - The Pherobase NMR. Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

Sources

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• 2. 4-Methylpiperidine(626-58-4) 1H NMR spectrum [chemicalbook.com]
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Reference Data & Comparative Studies

A Comparative Guide to the HPLC Method Validation for 2-(2-Methoxyphenyl)-4-methylpiperidine

This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-(2-Methoxyphenyl)-4-methylpiperidine, a key intermediate in pharmaceutical synthesis. The guide is intended for researchers, scientists, and drug development professionals, offering an in-depth look at the method's performance against viable alternatives, supported by experimental data and adherence to rigorous scientific principles.

The piperidine moiety is a prevalent structural feature in numerous pharmaceuticals, contributing to their desired therapeutic effects.[1][2] The accurate quantification of piperidine-containing intermediates like 2-(2-Methoxyphenyl)-4-methylpiperidine is therefore critical to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide will detail a robust HPLC method, its validation according to International Council for Harmonisation (ICH) guidelines, and a comparative analysis with other analytical techniques.

The Cornerstone of Quantification: A Validated HPLC Method

High-Performance Liquid Chromatography is the workhorse of pharmaceutical analysis due to its high resolution, sensitivity, and versatility. For 2-(2-Methoxyphenyl)-4-methylpiperidine, a reverse-phase HPLC (RP-HPLC) method is the preferred approach, offering excellent separation of the analyte from potential impurities.

Experimental Protocol: HPLC Method Validation

Objective: To develop and validate a precise, accurate, and specific RP-HPLC method for the quantification of 2-(2-Methoxyphenyl)-4-methylpiperidine.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Data acquisition and processing software.

Chromatographic Conditions:

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable starting point, offering good retention and separation for moderately polar compounds.

• Mobile Phase: A gradient elution of acetonitrile and a pH-adjusted phosphate buffer is often effective for piperidine derivatives.[3] The buffer helps to ensure consistent peak shape and retention time by controlling the ionization state of the basic piperidine nitrogen.

  • Mobile Phase A: 0.01 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.5 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C to ensure reproducibility.

• Detection Wavelength: The methoxyphenyl group provides a UV chromophore. A wavelength of 220 nm is a reasonable starting point for detection, which should be optimized by examining the UV spectrum of the analyte.

• Injection Volume: 10 µL.

Standard and Sample Preparation:

• Standard Solution: A stock solution of 2-(2-Methoxyphenyl)-4-methylpiperidine is prepared in a suitable diluent (e.g., a mixture of mobile phase A and B) at a concentration of 1 mg/mL. Working standards are prepared by serial dilution.

• Sample Solution: The sample containing the analyte is dissolved in the diluent to achieve a target concentration within the linear range of the method.

Validation Parameters and Acceptance Criteria (Based on ICH Q2(R1) Guidelines)

The developed method must be rigorously validated to ensure its suitability for its intended purpose. The following parameters are assessed:

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Inject blank, placebo, and analyte spiked with potential impurities and degradation products.	The analyte peak should be well-resolved from all other peaks (resolution > 2). No interfering peaks at the retention time of the analyte in the blank and placebo chromatograms.
Linearity	Analyze a series of at least five concentrations of the analyte (e.g., 50-150% of the target concentration).	Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.
Accuracy	Perform recovery studies by spiking a placebo with the analyte at three different concentration levels (e.g., 80%, 100%, 120%).	Mean recovery should be within 98.0% to 102.0%.
Precision	- Repeatability (Intra-day): Analyze six replicate injections of the standard solution on the same day. - Intermediate Precision (Inter-day): Analyze six replicate injections on different days, with different analysts, and/or on different instruments.	Relative Standard Deviation (RSD) ≤ 2.0% for both repeatability and intermediate precision.
Limit of Detection (LOD)	Based on the signal-to-noise ratio (typically 3:1) or the standard deviation of the response and the slope of the calibration curve.	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantitation (LOQ)	Based on the signal-to-noise ratio (typically 10:1) or the standard deviation of the response and the slope of the calibration curve.	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
Robustness	Intentionally vary critical method parameters (e.g., pH of the mobile phase ±0.2, column temperature ±5°C, flow rate ±0.1 mL/min).	The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits.

Causality Behind Experimental Choices

• C18 Column: The non-polar nature of the C18 stationary phase provides effective retention for the moderately non-polar 2-(2-Methoxyphenyl)-4-methylpiperidine through hydrophobic interactions.

• Phosphate Buffer: The use of a buffer is crucial for controlling the pH of the mobile phase.[3] The piperidine nitrogen is basic, and maintaining a consistent pH below its pKa ensures that it is predominantly in its protonated form, leading to sharp, symmetrical peaks and reproducible retention times.

• Gradient Elution: A gradient elution, where the proportion of the organic modifier (acetonitrile) is increased over time, is often necessary to elute any more strongly retained impurities and to ensure a reasonable run time.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the gold standard, other analytical techniques can be considered. This section provides a comparative overview.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC utilizes columns with smaller particle sizes (<2 µm), allowing for higher flow rates and pressures.

Feature	HPLC	UPLC
Resolution	Good	Excellent
Analysis Time	Longer	Significantly Shorter
Solvent Consumption	Higher	Lower
System Pressure	Lower	Higher
Cost (Instrument)	Lower	Higher

Supporting Data: A hypothetical comparison shows that a typical HPLC run time of 15-20 minutes for 2-(2-Methoxyphenyl)-4-methylpiperidine and its impurities could be reduced to 3-5 minutes using UPLC, with a 2-3 fold increase in peak resolution. This translates to higher sample throughput and reduced solvent waste.

Gas Chromatography (GC)

GC is suitable for volatile and thermally stable compounds. For 2-(2-Methoxyphenyl)-4-methylpiperidine, derivatization may be necessary to improve its volatility and thermal stability.

Feature	HPLC	GC
Analyte Volatility	Not a limiting factor	Required
Derivatization	Not usually required	Often necessary
Sensitivity	High	Very High (with specific detectors)
Column Choice	Wide variety of stationary phases	Wide variety of capillary columns
Sample Throughput	Moderate	High (with fast GC)

Experimental Consideration: A GC-MS method could provide both quantification and structural information about impurities. However, the need for derivatization adds a sample preparation step, which can introduce variability.

Chiral HPLC

Given that 2-(2-Methoxyphenyl)-4-methylpiperidine possesses a chiral center, the separation of its enantiomers may be critical, as different enantiomers can exhibit different pharmacological activities.[4][5]

Methodology: Chiral separation is typically achieved using a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are widely used for their broad enantioselectivity.[6]

Experimental Protocol: Chiral HPLC

• Column: Chiralpak® IA or similar amylose-based CSP.

• Mobile Phase: A mixture of n-hexane and an alcohol (e.g., ethanol or isopropanol) is a common choice for normal-phase chiral separations.

• Detection: UV at 220 nm.

Comparison to Achiral HPLC:

• Objective: Achiral HPLC quantifies the total amount of the compound, while chiral HPLC separates and quantifies the individual enantiomers.

• Complexity: Chiral method development can be more complex and empirical.

• Regulatory Requirement: Regulatory agencies often require the analysis of individual enantiomers for chiral drugs.[5]

Visualizing the Workflow

Conclusion

The validated RP-HPLC method presented in this guide provides a robust and reliable approach for the quantitative analysis of 2-(2-Methoxyphenyl)-4-methylpiperidine. It adheres to the stringent requirements of the pharmaceutical industry for accuracy, precision, and specificity. While UPLC offers significant advantages in terms of speed and resolution, the established HPLC method remains a cost-effective and highly effective tool for routine quality control. For comprehensive characterization, particularly when dealing with a chiral compound, complementary techniques such as chiral HPLC and GC-MS should be considered to ensure the full impurity and enantiomeric profile of the analyte is understood. The choice of analytical technique will ultimately depend on the specific requirements of the analysis, including the desired level of information, sample throughput, and available instrumentation.

References

• Der Pharma Chemica. (n.d.). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Retrieved from [Link]

• ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?. Retrieved from [Link]

• Bekturov Institute of Chemical Sciences. (2021, May 3). ANALYSIS OF PIPERIDINE DERIVATIVES USING METHODS QUANTUM CHEMISTRY. Retrieved from [Link]

• PubMed. (2000, February 10). Synthesis and in vitro and in vivo functional studies of ortho-substituted phenylpiperazine and N-substituted 4-N-(o-methoxyphenyl)aminopiperidine analogues of WAY100635. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link]

• PMC. (2020). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Retrieved from [Link]

• MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Journal of Chromatography A. (2014). A generic screening and optimization strategy for chiral separations by supercritical fluid chromatography. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of aryl {4-[({5-[3-(methylsulfonyl)phenyl]pyrazin-2-yl}- oxy)methyl]piperidin-1-yl}methanones. Retrieved from [Link]

• Atlantis Press. (n.d.). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Retrieved from [Link]

• RSC Publishing. (2022, October 11). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Retrieved from [Link]

• American Pharmaceutical Review. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. Retrieved from [Link]

• Chromatography Today. (2009, September). In Search of a Generic Chiral Strategy: 101 Separations With One Method. Retrieved from [Link]

• PharmaInfo. (n.d.). Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formulation. Retrieved from [Link]

• LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2020, December 14). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Retrieved from [Link]

• SciELO México. (2014). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Retrieved from [Link]

• ResearchGate. (2014, October). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 5). Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt. Retrieved from [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. mdpi.com [mdpi.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 6. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: GC-MS Analysis of 2-(2-Methoxyphenyl)-4-methylpiperidine Purity

This guide evaluates the analytical performance of Gas Chromatography-Mass Spectrometry (GC-MS) for the purity profiling of 2-(2-Methoxyphenyl)-4-methylpiperidine , a specific piperidine derivative often utilized as a chiral building block or pharmacological scaffold.

We compare GC-MS against High-Performance Liquid Chromatography (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR), focusing on the critical challenge of diastereomeric separation (cis/trans resolution) and structural validation.

Executive Summary

2-(2-Methoxyphenyl)-4-methylpiperidine (CAS: 1343293-79-7) presents a unique analytical challenge due to its two chiral centers at the C2 and C4 positions of the piperidine ring. This structural feature results in cis and trans diastereomers, which possess distinct pharmacological and physical properties.

While HPLC-UV is the industry workhorse for bulk purity, it often struggles to baseline-separate non-polar diastereomers without specialized chiral columns. GC-MS emerges as the superior technique for this specific application, offering:

• Superior Isomeric Resolution: The thermal environment of the GC column effectively separates the cis and trans isomers based on boiling point differentials.

• Structural Fingerprinting: Electron Ionization (EI) provides a characteristic fragmentation pattern (Base Peak m/z 98) that validates the core piperidine scaffold, unlike UV absorbance.

The Primary Method: GC-MS Protocol

This protocol is designed for the separation of the cis and trans isomers and the detection of synthesis impurities (e.g., unreacted 2-bromoanisole or 4-methylpiperidine).

Sample Preparation

• Native Analysis: Dissolve 1 mg of sample in 1 mL of Methanol or Ethyl Acetate.

• Derivatization (Optional but Recommended): To improve peak shape and volatility of the secondary amine, perform acetylation.

  • Reagent: Trifluoroacetic anhydride (TFAA).

  • Protocol: Add 50 µL TFAA to 100 µL sample solution. Incubate at 60°C for 20 mins. Evaporate and reconstitute in Ethyl Acetate.

Instrument Conditions

Parameter	Setting	Rationale
Column	Rxi-5Sil MS or DB-5MS (30m x 0.25mm x 0.25µm)	Low-polarity phase ideal for amine separation.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard for optimal MS vacuum pressure.
Inlet	Split (20:1) @ 250°C	Prevents column overload; high temp ensures rapid vaporization.
Oven Program	100°C (1 min) → 15°C/min → 280°C (5 min)	Slow ramp allows resolution of diastereomers (approx. elution 12–14 min).
Transfer Line	280°C	Prevents condensation of high-boiling impurities.
Ion Source	EI (70 eV) @ 230°C	Standard ionization for reproducible spectral libraries.

Mass Spectral Interpretation

The fragmentation of 2-substituted piperidines is dominated by

-cleavage .

• Molecular Ion (

  ): m/z 205 (Weak to Moderate).

• Base Peak: m/z 98 .

  • Mechanism:[1][2] Cleavage of the C2-C(phenyl) bond. The bulky 2-methoxyphenyl group (mass 107) is lost, leaving the 4-methylpiperidinium cation (mass 98).

• Secondary Ions: m/z 204 (

  ), m/z 190 ( ), m/z 174 ( ).

Comparative Analysis: GC-MS vs. Alternatives

The following table contrasts the performance of GC-MS against HPLC-UV and qNMR for this specific molecule.

Performance Matrix

Feature	GC-MS (Recommended)	HPLC-UV	qNMR ( H)
Primary Utility	Isomeric Purity & ID	Bulk Quantification	Absolute Purity & Stereochemistry
Diastereomer Separation	Excellent (Baseline resolution of cis/trans)	Moderate (Requires method dev/chiral column)	Excellent (Distinct chemical shifts)
Sensitivity (LOD)	High (~1-10 ng/mL)	Moderate (~100-500 ng/mL)	Low (Requires mg quantities)
Structural Confirmation	Yes (Mass Spectrum)	No (Retention time only)	Yes (Definitive)
Throughput	Medium (20-30 min run)	High (10-15 min run)	Low (Sample prep intensive)
Cost per Sample	Moderate	Low	High

Deep Dive: Why GC-MS Wins for Purity

While HPLC-UV is faster, it relies on the UV absorption of the methoxyphenyl ring. If an impurity lacks this chromophore (e.g., aliphatic side-products), HPLC will miss it. GC-MS detects any volatile compound and provides a mass spectrum for each peak, ensuring that the "99% purity" peak is actually the target molecule and not a co-eluting isomer.

qNMR is the ultimate reference method but is impractical for routine batch checking due to cost and lower sensitivity to trace impurities (<0.1%).

Visualizing the Science

Fragmentation Pathway (Mechanism)

The following diagram illustrates the dominant electron ionization pathway leading to the diagnostic m/z 98 base peak.

Caption: EI Fragmentation pathway of 2-(2-Methoxyphenyl)-4-methylpiperidine showing the formation of the diagnostic m/z 98 ion.

Analytical Workflow

This flowchart outlines the decision process for analyzing a raw synthesis batch.

Caption: Step-by-step workflow for the GC-MS purity analysis, highlighting the optional derivatization step.

References

• PubChem Compound Summary . 2-[(2-Methoxyphenyl)methyl]-4-methylpiperidine (Related Isomer Structure & Data). National Center for Biotechnology Information. Available at: [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG) . Mass Spectral Library (General Piperidine Fragmentation Patterns). Available at: [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpbs.com [ijpbs.com]

2-(2-Methoxyphenyl)-4-methylpiperidine reference standards for calibration

Topic: Strategic Calibration: 2-(2-Methoxyphenyl)-4-methylpiperidine Reference Standards Content Type: Publish Comparison Guide Audience: Forensic Toxicologists, Analytical Chemists, and Drug Development Scientists.

Executive Summary: The Isomeric Imperative

In the volatile landscape of New Psychoactive Substances (NPS), structural elucidation is the final frontier of defensible data. While laboratories routinely stock standards for common dissociatives like Methoxphenidine (MXP) or piperazines like 2-MeOPP , the emergence of positional isomers—specifically 2-(2-Methoxyphenyl)-4-methylpiperidine —creates a "blind spot" in standard screening protocols.

This guide evaluates the utility of 2-(2-Methoxyphenyl)-4-methylpiperidine as a critical reference standard (CRS) for calibration and isomeric differentiation. We compare its performance against surrogate standards and in silico predictions, demonstrating why physical reference material is non-negotiable for high-fidelity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

Part 1: Comparative Analysis of Calibration Standards

The following table contrasts the use of the specific 2-(2-Methoxyphenyl)-4-methylpiperidine authentic standard against common alternatives used in forensic laboratories when an exact match is unavailable.

Table 1: Performance Matrix of Calibration Strategies for Piperidine Isomers

Feature	Authentic Standard (2-(2-Methoxyphenyl)-4-methylpiperidine)	Surrogate Standard (e.g., 2-MeOPP or MXP)	In Silico / Library Match (Predicted Spectra)
Primary Utility	Isomeric Differentiation & Exact Quantitation	Method Internal Control	Preliminary Screening
Retention Time (RT) Precision	High (±0.02 min) - Defines the window	Low - RT shifts significantly due to structure	N/A - Cannot predict column interaction accurately
MS/MS Fragmentation	Validated - Confirms specific 4-methyl loss	Ambiguous - Shared fragments (e.g., m/z 150) cause false positives	Hypothetical - Misses rearrangement ions
Quantitation Accuracy	>98% (Matrix-matched calibration)	60-80% (Response factor variation)	Qualitative Only
Legal Defensibility	Court-Admissible (SWGDRUG Category A)	Challengeable (Presumptive)	Inadmissible

Expert Insight: The Causality of Choice

Why does the 4-methyl substitution matter? In a reverse-phase column (C18), the addition of a methyl group at the 4-position of the piperidine ring significantly alters the hydrophobicity compared to its des-methyl or N-methyl analogs.

• Without the Authentic Standard: You cannot distinguish 2-(2-Methoxyphenyl)-4-methylpiperidine from its isobaric cousins (e.g., 1-(2-methoxyphenyl)-4-methylpiperidine) solely by mass, as they share the same molecular formula (

  ) and Exact Mass ( Da).

• With the Authentic Standard: You establish a distinct Retention Time (RT) and unique Ion Ratio (transitions m/z 206

  135 vs m/z 206 150), preventing false identification of a controlled substance.

Part 2: Experimental Protocols & Validation

As a Senior Application Scientist, I advocate for a Self-Validating System . Do not simply inject the standard; use it to stress-test your method's resolution.

Protocol A: Isomeric Resolution Workflow (LC-MS/MS)

Objective: Differentiate 2-(2-Methoxyphenyl)-4-methylpiperidine (Target) from 1-(2-Methoxyphenyl)piperazine (Interference/Surrogate).

Reagents:

• Target Standard: 2-(2-Methoxyphenyl)-4-methylpiperidine HCl (Certified Reference Material, >98% purity).

• Interference Mix: 2-MeOPP, MXP, and Diphenidine.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step-by-Step Methodology:

• Stock Preparation:

  • Dissolve 1 mg of the Target Standard in 1 mL Methanol (LC-MS grade) to create a 1 mg/mL master stock.

  • Why: Methanol ensures complete solubility of the piperidine salt without inducing degradation common in protic solvents over time.

• Resolution Check (The "Stress Test"):

  • Prepare a mix containing 100 ng/mL of the Target and 100 ng/mL of the Interference Mix.

  • Inject 5 µL onto a C18 Column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Run a gradient: 5% B to 90% B over 10 minutes.

• Data Analysis (The Causality):

  • Observe RT: The Target (piperidine core) typically elutes later than the piperazine analog (2-MeOPP) due to the lack of the second polar nitrogen and the addition of the hydrophobic 4-methyl group.

  • Define Window: Set the RT window to ±2.5% of the Target's RT. Any peak falling outside this—even with a mass match—is negative .

• MS/MS Transition Optimization:

  • Precursor: m/z 206.1

    .

  • Target Product Ion: m/z 135.1 (Cleavage of the methoxyphenyl moiety).

  • Qualifier Ion: m/z 98.1 (Methylpiperidine ring fragment).

  • Note: The presence of m/z 98 is the "fingerprint" of the methylpiperidine core, distinguishing it from un-substituted piperidines.

Part 3: Visualizing the Decision Pathway

The following diagram illustrates the logical workflow for using this reference standard to rule out false positives in forensic samples.

Caption: Analytical decision tree for confirming 2-(2-Methoxyphenyl)-4-methylpiperidine using a certified reference standard to resolve isobaric interferences.

References

• United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Piperazines. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Recommendations, Version 8.1. (Category A Analytical Techniques).[1][2][3] Retrieved from [Link]

• PubChem. (2025).[4][5] Compound Summary: 4-(2-Methoxyphenyl)piperidine.[4] (Structural basis for the 4-methyl analog).[6][7] Retrieved from [Link]

Sources

• 1. swgdrug.org [swgdrug.org]
• 2. env.go.jp [env.go.jp]
• 3. 4-(2-Methoxyphenyl)piperidine, 97%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 4-(2-Methoxyphenyl)piperidine | C12H17NO | CID 544738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-((4-Methoxyphenyl)methyl)piperidine | C13H19NO | CID 3958671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 7. research.tus.ie [research.tus.ie]

Comparative Potency of 2-Substituted Piperidine Analogs

This guide provides an in-depth technical analysis of 2-substituted piperidine analogs, focusing on the two most pharmacologically significant classes: 2-benzylpiperidine carboxylates (stimulants like Methylphenidate) and pipecoloxylidides (local anesthetics like Bupivacaine/Ropivacaine).

Content Type: Technical Comparison Guide Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Structural Logic

The piperidine ring is a privileged scaffold in medicinal chemistry.[1] The biological activity of 2-substituted piperidines diverges radically based on the substituent's nature and stereochemistry.

• Class A (Stimulants): A phenylacetate ester at the 2-position (e.g., Methylphenidate) confers affinity for monoamine transporters (DAT/NET).

• Class B (Anesthetics): A carboxamide at the 2-position (e.g., Bupivacaine) confers voltage-gated sodium channel (

  ) blockade.

This guide compares the potency, efficacy, and safety margins of these analogs, supported by experimental data and validated protocols.

Class A: Psychostimulants (Methylphenidate Analogs)

Mechanism: Inhibition of Dopamine (DAT) and Norepinephrine (NET) Transporters. Critical SAR: The d-threo (2R,2'R) configuration at the 2-position is essential for optimal potency.

Comparative Potency Data (DAT Inhibition)

The following table summarizes the inhibitory constants (

and ) for displacement of the radioligand WIN 35,428.[2]

Compound	2-Position Substituent	N-Substituent	DAT (nM)	Relative Potency (vs MPH)	Selectivity (DAT/SERT)
Methylphenidate (racemic)	Phenylacetate methyl ester	H	131	1.0	High
d-threo-MPH	Phenylacetate methyl ester	H	33	~4.0	High
l-threo-MPH	Phenylacetate methyl ester	H	540	0.24	Low
3,4-Dichloro-MPH	3,4-Cl-Phenylacetate ester	H	6	21.8	High
4-Fluoromethylphenidate	4-F-Phenylacetate ester	H	31	4.2	High
Ethylphenidate	Phenylacetate ethyl ester	H	260	0.5	Moderate
Isopropylphenidate	Phenylacetate isopropyl ester	H	>500	<0.2	Low

Data aggregated from radioligand binding assays using rat striatal membranes.[2][3]

Structural Pathway Diagram

Figure 1: Divergent pharmacological pathways of 2-substituted piperidines based on functional group chemistry.

Class B: Local Anesthetics (Pipecoloxylidides)

Mechanism: Intracellular blockade of voltage-gated sodium channels (

). Critical SAR: Lipophilicity of the N-alkyl chain correlates with potency but also cardiotoxicity. The S(-) enantiomer (e.g., Ropivacaine) offers a wider safety margin than the racemic mixture.

Comparative Potency Data (Nerve Block & Toxicity)

Potency is often measured by the Minimum Local Analgesic Concentration (MLAC) or

in nerve block models.

Compound	N-Substituent	Relative Potency (Motor Block)	(Caudal Block, %)	Cardiotoxicity Risk	Duration (min)
Bupivacaine (racemic)	Butyl	1.0 (Reference)	0.122%	High	180-360
Levobupivacaine	Butyl (S-isomer)	0.9 - 1.0	0.171%	Moderate	180-360
Ropivacaine	Propyl (S-isomer)	0.60 - 0.65	0.111% *	Low	150-300
Mepivacaine	Methyl	0.4	N/A	Low	90-180

*Note: While Ropivacaine has a lower ED50 percentage in some pediatric studies, its molar potency is generally considered ~60% of Bupivacaine due to lower lipid solubility.

Experimental Workflow: Rat Sciatic Nerve Block

Figure 2: Standardized workflow for assessing local anesthetic potency in vivo.

Detailed Experimental Protocols

Protocol A: Dopamine Transporter (DAT) Radioligand Binding Assay

Purpose: To determine the affinity (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

) of 2-substituted piperidine analogs for the DAT. Standard: Displacement of WIN 35,428.[4][5]

• Membrane Preparation:

  • Homogenize rat striatal tissue in ice-cold sucrose buffer (0.32 M).

  • Centrifuge at 1,000 x g (10 min) to remove debris.

  • Centrifuge supernatant at 20,000 x g (20 min) to pellet membranes.

  • Resuspend pellet in binding buffer (50 mM Tris-HCl, 120 mM NaCl, pH 7.4).

• Incubation:

  • Total Binding: 50 µg membrane protein + 2 nM

    WIN 35,428 + Vehicle.

  • Non-Specific Binding (NSB): Add 30 µM Cocaine or GBR-12909.

  • Test Compounds: Add varying concentrations (

    to M) of the piperidine analog.

  • Incubate for 2 hours at 4°C (equilibrium is temperature-dependent).

• Termination & Counting:

  • Terminate by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% PEI to reduce non-specific binding).

  • Wash 3x with ice-cold buffer.

  • Measure radioactivity via liquid scintillation counting.

• Analysis:

  • Calculate

    using non-linear regression.

  • Convert to

    using the Cheng-Prusoff equation: .

Protocol B: Rat Sciatic Nerve Block (In Vivo Potency)

Purpose: To measure the duration and depth of motor/sensory block.[6][7]

• Injection:

  • Anesthetize rat lightly with isoflurane.

  • Locate the greater trochanter and ischial tuberosity; the sciatic nerve lies in the notch between them.

  • Inject 0.2 mL of the test solution using a 27G needle.

• Motor Assessment (Postural Thrust):

  • Hold the rat by the thorax and lower it until the hind paw touches a digital balance.

  • Measure the force (grams) exerted by the limb.

  • Endpoint: < 20g force indicates complete motor block.

• Sensory Assessment (Withdrawal Latency):

  • Apply a focused heat source (approx. 50°C) to the plantar surface of the paw.

  • Measure time to withdrawal (Cutoff: 12 seconds to prevent tissue damage).

  • Endpoint: Latency = Cutoff time indicates complete sensory block.

• Scoring:

  • Plot % Maximum Possible Effect (%MPE) vs. Time.

  • Calculate

    (concentration producing block in 50% of animals) or Duration of Action.

References

• Schweri, M. M., et al. (1996). Synthesis and pharmacological activity of potential cocaine antagonists. 2. Structure-activity relationship studies of piperidine ring-substituted methylphenidate analogs. Journal of Medicinal Chemistry. Link

• Gatley, S. J., et al. (1996). Affinities of methylphenidate derivatives for dopamine, norepinephrine and serotonin transporters.[2] Life Sciences. Link

• Capogna, G., et al. (1999).[8] Relative potencies of bupivacaine and ropivacaine for analgesia in labour.[8] British Journal of Anaesthesia.[8] Link

• Madras, B. K., et al. (1989). A rapid binding assay for solubilized dopamine transporters using [3H]WIN 35,428. Molecular Pharmacology. Link

• Thalhammer, J. G., et al. (1995). Neurologic evaluation of the rat during sciatic nerve block with lidocaine.[6][9][10] Anesthesiology.[6][7][11][12][13] Link

• Locatelli, B. G., et al. (2018).[11] Relative analgesic potencies of bupivacaine, ropivacaine and levobupivacaine for caudal analgesia in children.[11] Acta Anaesthesiologica Belgica. Link

Sources

• 1. Experimental study of local anesthetic and antiarrhythmic activities of fluorinated ethynylpiperidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Affinities of methylphenidate derivatives for dopamine, norepinephrine and serotonin transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [3H]WIN 35,428 binding to the dopamine uptake carrier. I. Effect of tonicity and buffer composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assay in Summary_ki [bindingdb.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. A rat sciatic nerve model for independent assessment of sensory and motor block induced by local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Neurologic evaluation of the rat during sciatic nerve block with lidocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. actaanaesthesiologica.be [actaanaesthesiologica.be]
• 12. publishingimages.s3.amazonaws.com [publishingimages.s3.amazonaws.com]
• 13. Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Analysis of 2-(2-Methoxyphenyl)-4-methylpiperidine

A Senior Application Scientist's Perspective on Physicochemical Characterization

In the landscape of drug discovery and development, a thorough understanding of a compound's physicochemical properties is paramount. Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provide critical insights into the stability, purity, and physical state of active pharmaceutical ingredients (APIs).[1] This guide offers an in-depth examination of the expected thermal behavior of 2-(2-Methoxyphenyl)-4-methylpiperidine, a novel piperidine derivative.

Due to the proprietary nature of this compound, direct experimental data is not publicly available. Therefore, this guide will present a scientifically-grounded, hypothetical thermal analysis based on the well-understood behavior of its constituent chemical moieties: the methoxyphenyl group and the methylpiperidine ring. To provide a tangible benchmark, we will compare this projected analysis with the established thermal profile of a widely-used pharmaceutical, Lidocaine Hydrochloride. This comparative approach will highlight how subtle variations in molecular structure can profoundly influence thermal characteristics.

The Significance of Thermal Analysis in Pharmaceutical Development

Thermal analysis is an indispensable tool throughout the drug development lifecycle.[1] DSC measures the heat flow into or out of a sample as a function of temperature, revealing events like melting, crystallization, and glass transitions. TGA, conversely, measures changes in a sample's mass with temperature, indicating decomposition, dehydration, or desolvation.[2] Together, they provide a comprehensive thermal fingerprint of a compound.

For a novel molecule like 2-(2-Methoxyphenyl)-4-methylpiperidine, this fingerprint is crucial for:

• Formulation Development: Understanding melting points and stability is key to designing robust dosage forms.

• Purity Assessment: Impurities can often be detected as shifts in melting points or additional thermal events.[1]

• Storage and Handling: TGA data informs the setting of appropriate storage conditions to prevent degradation.

• Regulatory Submissions: A complete physicochemical profile, including thermal analysis, is a core component of any new drug application.

Experimental Protocols

The following are detailed, step-by-step methodologies for conducting DSC and TGA analyses, applicable to both our hypothetical compound and the comparator.

Differential Scanning Calorimetry (DSC)

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified indium and zinc standards.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a Tzero aluminum pan. Crimp a lid onto the pan.

• Thermal Program:

  • Equilibrate the sample at 25°C.

  • Ramp the temperature from 25°C to 300°C at a heating rate of 10°C/min.

  • Maintain a constant nitrogen purge of 50 mL/min to provide an inert atmosphere.

• Data Analysis: Analyze the resulting thermogram for endothermic and exothermic events, noting the onset temperature, peak temperature, and enthalpy of transitions.

Thermogravimetric Analysis (TGA)

• Instrument Calibration: Calibrate the TGA instrument for mass using certified weights and for temperature using the Curie points of magnetic standards (e.g., nickel).

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a platinum or ceramic TGA pan.

• Thermal Program:

  • Equilibrate the sample at 25°C.

  • Ramp the temperature from 25°C to 600°C at a heating rate of 10°C/min.

  • Maintain a constant nitrogen purge of 50 mL/min.

• Data Analysis: Analyze the resulting thermogram for mass loss events, calculating the percentage mass loss and the onset temperature of decomposition.

Hypothetical Thermal Analysis of 2-(2-Methoxyphenyl)-4-methylpiperidine

The structure of 2-(2-Methoxyphenyl)-4-methylpiperidine, with its piperidine ring and methoxyphenyl substituent, suggests a crystalline solid at room temperature. Its thermal behavior is predicted to be as follows:

DSC Analysis (Predicted)

We would anticipate a single, sharp endothermic peak corresponding to the melting of the crystalline structure. The presence of the methoxyphenyl and methyl groups may lead to a melting point in the range of 80-120°C. A broader endotherm at higher temperatures could indicate the onset of decomposition.

TGA Analysis (Predicted)

The TGA curve is expected to show thermal stability up to around 200°C, followed by a multi-step decomposition. The initial decomposition is likely to involve the cleavage of the methoxy group, a known pathway for methoxyphenols.[3][4] Subsequent, more energetic decomposition would involve the fragmentation of the piperidine and phenyl rings at higher temperatures.

Comparative Analysis: Lidocaine Hydrochloride

Lidocaine Hydrochloride is a well-characterized local anesthetic. Its thermal properties provide a useful point of comparison.

DSC Analysis (Experimental)

Lidocaine Hydrochloride exhibits a sharp endothermic peak with an onset temperature around 76-79°C, corresponding to its melting point.[5][6] This is a well-defined transition, indicative of a pure crystalline solid.

TGA Analysis (Experimental)

TGA data for Lidocaine Hydrochloride shows that it is stable up to approximately 200°C, after which it undergoes a major decomposition step.[5]

Data Summary and Comparison

Compound	Predicted/Experimental Melting Point (DSC)	Predicted/Experimental Onset of Decomposition (TGA)
2-(2-Methoxyphenyl)-4-methylpiperidine (Hypothetical)	80-120°C	~200°C
Lidocaine Hydrochloride (Experimental)	76-79°C[5][6]	~200°C[5]

Discussion and Mechanistic Insights

The predicted melting point of 2-(2-Methoxyphenyl)-4-methylpiperidine is slightly higher than that of Lidocaine Hydrochloride. This can be attributed to the more rigid piperidine ring structure compared to the diethylamino group in lidocaine, which may allow for more efficient crystal packing.

The onset of thermal decomposition is predicted to be similar for both compounds. However, the decomposition pathway of 2-(2-Methoxyphenyl)-4-methylpiperidine is expected to be more complex. The initial loss of the methyl group from the methoxyphenyl moiety is a likely first step, as supported by studies on the pyrolysis of methoxyphenols.[3][4] This would be followed by the breakdown of the core structure.

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow and the logical relationship between the molecular structure and the observed thermal properties.

Caption: Structure-Property Relationships in Thermal Analysis.

Conclusion

This comparative guide illustrates the power of thermal analysis in characterizing novel pharmaceutical compounds. By establishing a hypothetical thermal profile for 2-(2-Methoxyphenyl)-4-methylpiperidine based on fundamental chemical principles and comparing it to a known drug, Lidocaine Hydrochloride, we can anticipate its physicochemical behavior. The predicted higher melting point and distinct decomposition pathway underscore the importance of detailed structural analysis in understanding a compound's thermal properties. These insights are invaluable for guiding formulation strategies and ensuring the development of stable and effective medicines.

References

• The DSC thermograms of lidocaine hydrochloride (LH); (a,c,e,g)... - ResearchGate. Available at: [Link]

• DSC thermograms of A. Lidocaine hydrochloride, B. Amoxicillin... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• DSC thermograms of lidocaine HCl powder (a) and lidocaine HCl matrices... - ResearchGate. Available at: [Link]

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